Cas no 62874-52-6 ((+)-hecubine)

(+)-hecubine structure
(+)-hecubine structure
Product Name:(+)-hecubine
CAS No:62874-52-6
MF:C20H26N2O
MW:310.433245182037
CID:2062596
PubChem ID:11438319
Update Time:2025-04-21

(+)-hecubine Chemical and Physical Properties

Names and Identifiers

    • (+)-hecubine
    • Hecubine
    • N(1)-methylvoaphylline
    • (1aR,13S,13aS)-13-Ethyl-1a,4,5,10,11,12,13,13a-octahydro-10-methyl-2H-3,13-methanooxireno[9,10]azacycloundecino[5,4-b]indole
    • N-Methylvoaphylline
    • 62874-52-6
    • AKOS040761819
    • (15S,16S,18R)-15-ethyl-11-methyl-17-oxa-1,11-diazapentacyclo[13.4.1.04,12.05,10.016,18]icosa-4(12),5,7,9-tetraene
    • (15S,16S,18R)-15-ethyl-11-methyl-17-oxa-1,11-diazapentacyclo(13.4.1.04,12.05,10.016,18)icosa-4(12),5,7,9-tetraene
    • CS-0158875
    • Inchi: 1S/C20H26N2O/c1-3-20-10-8-17-15(14-6-4-5-7-16(14)21(17)2)9-11-22(13-20)12-18-19(20)23-18/h4-7,18-19H,3,8-13H2,1-2H3/t18-,19-,20+/m1/s1
    • InChI Key: XUDAGNVXWJRKJD-AQNXPRMDSA-N
    • SMILES: O1[C@@H]2CN3CCC4C5C=CC=CC=5N(C)C=4CC[C@@](CC)(C3)[C@H]12

Computed Properties

  • Exact Mass: 310.204513457g/mol
  • Monoisotopic Mass: 310.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.465
  • Topological Polar Surface Area: 20.7Ų

Experimental Properties

  • Color/Form: Oil

(+)-hecubine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

(+)-hecubine Pricemore >>

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